Cas no 1272181-89-1 (3-amino-N-methyl-2-{4-(trifluoromethoxy)phenylmethyl}propanamide)

• Product Name: 3-amino-N-methyl-2-{4-(trifluoromethoxy)phenylmethyl}propanamide
• CAS No: 1272181-89-1
• MF: C₁₂H₁₅F₃N₂O₂
• MW: 276.254913568497
• MDL: MFCD17298236
• CID: 5242527
• PubChem ID: 55034892
• Update Time: 2025-05-23

3-amino-N-methyl-2-{4-(trifluoromethoxy)phenylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-methyl-2-{[4-(trifluoromethoxy)phenyl]methyl}propanamide
• 3-amino-N-methyl-2-{4-(trifluoromethoxy)phenylmethyl}propanamide

• MDL： MFCD17298236
• Inchi： 1S/C12H15F3N2O2/c1-17-11(18)9(7-16)6-8-2-4-10(5-3-8)19-12(13,14)15/h2-5,9H,6-7,16H2,1H3,(H,17,18)
• InChI Key： SLRRUDOVAFEXFK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CC(C(NC)=O)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-N-methyl-2-{4-(trifluoromethoxy)phenylmethyl}propanamide

Research Brief on 3-amino-N-methyl-2-{4-(trifluoromethoxy)phenylmethyl}propanamide (CAS: 1272181-89-1)

3-amino-N-methyl-2-{4-(trifluoromethoxy)phenylmethyl}propanamide (CAS: 1272181-89-1) is a novel small molecule compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy phenylmethyl moiety, has shown potential in various therapeutic applications, particularly in the modulation of neurological and metabolic pathways. Recent studies have explored its pharmacological properties, synthesis methods, and potential clinical applications, making it a compound of significant interest for drug development.

The synthesis of 3-amino-N-methyl-2-{4-(trifluoromethoxy)phenylmethyl}propanamide involves a multi-step process that includes the introduction of the trifluoromethoxy group, which is known for its ability to enhance the metabolic stability and bioavailability of pharmaceutical compounds. Recent advancements in synthetic chemistry have optimized the yield and purity of this compound, enabling more detailed pharmacological evaluations. The compound's unique structure suggests potential interactions with various biological targets, including neurotransmitter receptors and enzymes involved in metabolic regulation.

Recent preclinical studies have investigated the compound's efficacy in models of neurological disorders such as epilepsy and neuropathic pain. Preliminary results indicate that 3-amino-N-methyl-2-{4-(trifluoromethoxy)phenylmethyl}propanamide exhibits significant activity in modulating gamma-aminobutyric acid (GABA) receptors, which are critical targets for anticonvulsant and anxiolytic drugs. Additionally, its ability to cross the blood-brain barrier has been confirmed, further supporting its potential as a central nervous system (CNS) active agent.

In the context of metabolic disorders, this compound has shown promise in modulating lipid metabolism and glucose homeostasis. Studies in animal models have demonstrated its ability to influence key metabolic pathways, suggesting potential applications in the treatment of obesity and type 2 diabetes. The trifluoromethoxy group is thought to play a crucial role in these effects, possibly by enhancing the compound's interaction with peroxisome proliferator-activated receptors (PPARs).

Despite these promising findings, further research is needed to fully elucidate the compound's mechanism of action and to assess its safety profile in humans. Current studies are focused on optimizing its pharmacokinetic properties and minimizing potential off-target effects. The development of derivatives and analogs is also underway to explore structure-activity relationships and identify more potent and selective candidates.

In conclusion, 3-amino-N-methyl-2-{4-(trifluoromethoxy)phenylmethyl}propanamide represents a promising candidate for further drug development in both neurological and metabolic disorders. Its unique chemical structure and demonstrated biological activity make it a compound of significant interest for researchers in the chemical biology and pharmaceutical fields. Continued investigation into its pharmacological properties and therapeutic potential is expected to yield valuable insights for future clinical applications.